4-Iodo-1,3-thiazole

• CAS: 108306-60-1

Core Science & Biosynthesis

An In-depth Technical Guide to 4-iodo-1,3-thiazole: Properties, Synthesis, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical, chemical, and spectroscopic properties of 4-iodo-1,3-thiazole. It details synthetic methodologies for its preparation and explores its reactivity, with a particular focus on its utility as a versatile building block in medicinal chemistry. The guide further delves into the applications of this compound in drug development, highlighting its role in the synthesis of kinase inhibitors and antifungal agents. Detailed experimental protocols, data analysis, and visual diagrams are provided to support researchers in their practical applications of 4-iodo-1,3-thiazole.

Introduction

The 1,3-thiazole ring is a privileged heterocyclic scaffold found in a wide array of pharmacologically active compounds.[1] Its presence in numerous natural products and FDA-approved drugs underscores its importance in medicinal chemistry. Halogenated thiazoles, in particular, serve as versatile intermediates for the synthesis of complex molecular architectures through various cross-coupling reactions. Among these, 4-iodo-1,3-thiazole stands out as a valuable building block due to the high reactivity of the carbon-iodine bond, which allows for selective functionalization at the C4 position. This guide aims to provide a detailed technical resource for researchers working with 4-iodo-1,3-thiazole, covering its fundamental properties, synthesis, reactivity, and applications.

Physicochemical Properties

4-iodo-1,3-thiazole is a liquid at room temperature.[2] A comprehensive summary of its known and predicted physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 4-iodo-1,3-thiazole

Property	Value	Source
IUPAC Name	4-iodo-1,3-thiazole	-
CAS Number	108306-60-1	[2]
Molecular Formula	C₃H₂INS	[2]
Molecular Weight	211.03 g/mol	[2]
Physical Form	Liquid	[2]
Boiling Point	Not explicitly reported. Boiling point of unsubstituted thiazole is 116-118 °C.[3][4]	-
Solubility	While quantitative data is not readily available, it is expected to be soluble in common organic solvents like dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and dichloromethane. Its solubility in water is expected to be low.[1]	-
Predicted XlogP	1.3	[3]

Spectroscopic Data

The structural elucidation of 4-iodo-1,3-thiazole relies on a combination of spectroscopic techniques. While experimental spectra for this specific compound are not widely published, predicted data and analysis of similar structures provide valuable insights.

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum of 4-iodo-1,3-thiazole is expected to show two signals in the aromatic region, corresponding to the protons at the C2 and C5 positions of the thiazole ring. The chemical shifts of these protons are influenced by the electron-withdrawing effect of the iodine atom.

• ¹³C NMR: The carbon NMR spectrum will provide information about the three carbon atoms in the thiazole ring. The carbon atom attached to the iodine (C4) is expected to have a characteristic chemical shift. The chemical shifts of C2 and C5 will also be influenced by the iodine substituent.

Infrared (IR) Spectroscopy

The IR spectrum of 4-iodo-1,3-thiazole will display characteristic absorption bands for the C-H, C=N, and C-S stretching vibrations of the thiazole ring. The C-I stretching vibration is typically observed in the far-infrared region.

Mass Spectrometry (MS)

Mass spectrometry is a crucial tool for determining the molecular weight and fragmentation pattern of 4-iodo-1,3-thiazole.

• Molecular Ion Peak: The mass spectrum is expected to show a prominent molecular ion peak (M⁺) at m/z 211, corresponding to the molecular weight of the compound.[3]

• Isotope Pattern: The presence of iodine will result in a characteristic isotopic pattern.

• Fragmentation: Common fragmentation pathways for thiazoles may involve the loss of small molecules like HCN or the cleavage of the ring.

Synthesis of 4-iodo-1,3-thiazole

A plausible and commonly employed method for the synthesis of 4-iodo-1,3-thiazole is the iodination of a suitable thiazole precursor. A general protocol based on analogous reactions is provided below.[5]

Iodination of 1,3-Thiazole

This protocol describes a potential method for the direct iodination of 1,3-thiazole.

Experimental Protocol:

Materials:

• 1,3-Thiazole

• Iodine (I₂)

• Periodic acid (H₅IO₆) or another suitable oxidizing agent

• Sulfuric acid (concentrated)

• Acetic acid

• Water

• Sodium thiosulfate solution

• Sodium bicarbonate solution

• Dichloromethane or other suitable organic solvent

• Anhydrous magnesium sulfate or sodium sulfate

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1,3-thiazole in a mixture of acetic acid and water.

• Add concentrated sulfuric acid dropwise while cooling the flask in an ice bath.

• Add iodine and periodic acid to the mixture.

• Heat the reaction mixture to reflux for several hours, monitoring the progress by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature and pour it into a beaker containing a solution of sodium thiosulfate to quench the excess iodine.

• Neutralize the mixture with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography or distillation to yield 4-iodo-1,3-thiazole.

Diagram of Synthetic Workflow:

Caption: General workflow for the synthesis of 4-iodo-1,3-thiazole via iodination.

Chemical Reactivity and Applications in Organic Synthesis

The C-I bond in 4-iodo-1,3-thiazole is the most reactive site, making it an excellent substrate for various palladium-catalyzed cross-coupling reactions. This allows for the introduction of a wide range of substituents at the C4 position, providing a powerful tool for the synthesis of diverse compound libraries.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling reaction enables the formation of a C-C bond between 4-iodo-1,3-thiazole and a boronic acid or ester, facilitating the introduction of aryl or heteroaryl groups.

General Reaction Scheme:

Sonogashira Coupling

The Sonogashira coupling allows for the reaction of 4-iodo-1,3-thiazole with terminal alkynes to form C-C triple bonds, leading to the synthesis of 4-alkynyl-1,3-thiazole derivatives.

General Reaction Scheme:

Stille Coupling

The Stille coupling involves the reaction of 4-iodo-1,3-thiazole with an organostannane reagent to form a new C-C bond.

General Reaction Scheme:

Diagram of Cross-Coupling Reactivity:

Caption: Reactivity of 4-iodo-1,3-thiazole in key cross-coupling reactions.

Applications in Drug Development

The 4-iodo-1,3-thiazole scaffold is a valuable starting point for the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

Kinase Inhibitors

Protein kinases are crucial targets in cancer therapy, and numerous kinase inhibitors incorporate heterocyclic scaffolds. The ability to diversify the 4-position of the thiazole ring through cross-coupling reactions allows for the exploration of structure-activity relationships (SAR) and the optimization of kinase inhibitory activity.

Antifungal Agents

Thiazole-containing compounds have a long history as antifungal agents.[6][7] 4-iodo-1,3-thiazole can serve as a precursor for the synthesis of novel antifungal compounds with potentially improved efficacy and a broader spectrum of activity against resistant fungal strains.

Conclusion

4-iodo-1,3-thiazole is a highly versatile and valuable building block for organic synthesis and medicinal chemistry. Its well-defined reactivity, particularly in palladium-catalyzed cross-coupling reactions, provides a robust platform for the synthesis of a wide range of substituted thiazole derivatives. This guide has provided a comprehensive overview of its physical and chemical properties, synthetic methodologies, and applications in drug discovery. The detailed protocols and diagrams are intended to serve as a practical resource for researchers, facilitating the efficient and effective use of this important synthetic intermediate in the development of novel therapeutic agents.

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Structural Elucidation and Crystallographic Analysis of 4-Iodo-1,3-thiazole: A Technical Guide

Executive Summary

The 4-iodo-1,3-thiazole scaffold is a highly functionalized heterocyclic building block of paramount importance in materials science, supramolecular chemistry, and drug discovery. The unique electronic properties of this molecule are dictated by the interplay between the electron-rich thiazole ring and the highly polarizable iodine substituent. This technical guide provides an in-depth analysis of the crystallographic data, structural parameters, and synthetic methodologies associated with 4-iodo-1,3-thiazole and its derivatives, emphasizing the mechanistic causality behind its behavior in solid-state and solution-phase environments.

Electronic Structure and σ-Hole Characteristics

The crystallographic behavior of 4-iodothiazole is fundamentally driven by its anisotropic charge distribution. Unlike lighter halogens, the massive, polarizable electron cloud of the iodine atom at the 4-position creates a region of highly positive electrostatic potential (ESP) directly opposite the C–I covalent bond[1]. This region, known as a σ-hole , acts as a highly directional Lewis acid.

Furthermore, X-ray crystallographic investigations and density functional theory (DFT) calculations reveal that the sulfur atom within the thiazole ring possesses two distinct σ-holes along the extensions of the C–S bonds[1].

Causality in Crystal Packing: The presence of these multiple σ-holes dictates the supramolecular assembly of the crystal lattice. The iodine σ-hole engages in strong halogen bonding (C–I···X), while the sulfur σ-holes participate in chalcogen bonding (C–S···X)[2]. In complex salts, such as (ethyl-4-iodothiazolium)[Ni(dmit)2]2, these highly directional noncovalent interactions force the molecules into a unique "bilayer Mott system," where two crystallographically independent anion layers coexist, leading to novel ferromagnetic and conducting properties[1].

σ-hole driven supramolecular assembly pathways in 4-iodothiazole derivatives.

Crystallographic Data and Structural Parameters

To understand the spatial geometry of 4-iodo-1,3-thiazole, we must analyze high-resolution single-crystal X-ray diffraction (XRD) data. Because the bare 4-iodothiazole is an oil at room temperature[1], crystallographic data is typically derived from its solid-state derivatives, such as 4-iodothiazolium salts[2] or functionalized analogs like 2-Boc-amino-4-iodothiazole[3].

Table 1: Key Crystallographic Parameters of 4-Iodothiazole Derivatives

Parameter	(Et-4IT)[Ni(dmit)2]2[2]	2-Boc-amino-4-iodothiazole[3]	Structural Significance
Crystal System	Triclinic	Monoclinic	Defines the fundamental lattice symmetry.
Space Group	P-1	P2₁/c	Determines internal symmetry elements and packing.
C–I Bond Length	~2.08 Å	~2.09 Å	Elongated bond indicates high halogen polarizability.
C–S Bond Length	~1.72 Å	~1.73 Å	Highlights the partial double-bond character of the ring.
Halogen Bond (I···S)	16% < vdW radii	N/A	Quantifies the strength of the supramolecular interaction.

Table 2: Electronic Properties and Reactivity

Property	Value / Characteristic	Mechanistic Causality
Iodine σ-Hole ESP	Highly Positive	Drives strong, highly directional halogen bonding (C–I···X)[1].
Sulfur σ-Hole ESP	Dual Positive	Enables bifurcated chalcogen bonding along C–S bond extensions[1].
Cross-Coupling Reactivity	High at C-4	The C–I bond is highly labile, favoring rapid oxidative addition by Pd(0)[4].

Experimental Methodologies: A Self-Validating System

To ensure scientific integrity, the synthesis and crystallographic preparation of 4-iodo-1,3-thiazole must be executed through a self-validating workflow. Every step is designed with specific causality to prevent downstream failures.

Protocol A: Synthesis of 4-Iodo-1,3-thiazole via Halogen Exchange

This protocol utilizes a copper-catalyzed Finkelstein-type halogen exchange from a 4-bromothiazole precursor[1].

• Catalytic Complex Formation: In a flame-dried Schlenk flask under Argon, combine CuI (0.966 mmol), NaI (37.5 mmol), and N,N′-dimethyl-1,2-ethanediamine (1.83 μmol) in 18 mL of dry dioxane.

  • Causality: The diamine acts as a bidentate ligand that solubilizes the Cu(I) species and increases its electron density. This lowers the activation energy required for the challenging oxidative addition into the strong C(sp2)–Br bond of the electron-rich heterocycle.

• Halogen Exchange: Add 4-bromothiazole (18.3 mmol) and reflux the mixture overnight at 110 °C[1].

  • Causality: Thermal energy is required to overcome the thermodynamic stability of the starting material.

• Workup and Metal Sequestration: Cool to room temperature and quench with 50 mL of aqueous NH₃ (28%). Extract with CH₂Cl₂.

  • Causality: Aqueous NH₃ selectively coordinates with copper ions to form deep-blue, water-soluble cuprammonium complexes. This effectively strips the transition metal catalyst from the organic product, preventing paramagnetic line-broadening during NMR validation[1].

• Purification: Dry the organic layer over MgSO₄, evaporate, and purify via silica gel column chromatography (eluent: Et₂O-hexane, 1:1, v/v)[1].

• Validation Checkpoint: Perform ¹H NMR (CDCl₃). The protocol is validated if two distinct doublets appear at δ 7.51 (J = 2.1 Hz) and 8.72 (J = 2.1 Hz), confirming the 4-iodo substitution pattern[1].

Protocol B: Single-Crystal Growth and XRD Analysis

For solid derivatives (e.g., 2-Boc-amino-4-iodothiazole[3]), high-quality single crystals are required for structural elucidation.

• Solvent Selection: Dissolve the validated compound in a binary solvent system of Ethyl Acetate (EtOAc) and Hexane[3].

  • Causality: EtOAc provides high solubility, while Hexane acts as an antisolvent. The differential vapor pressures allow for controlled supersaturation.

• Slow Evaporation Crystallization: Place the solution in a loosely capped vial and allow it to evaporate undisturbed at 20 °C for 48–72 hours.

  • Causality: Slow evaporation ensures thermodynamic control over kinetic precipitation. This allows molecules to reversibly bind and unbind from the growing crystal face, correcting packing errors and yielding highly ordered, defect-free domains.

• Mounting and Data Collection: Select a suitable crystal, mount it on a MiTeGen tip using paratone oil, and transfer it to an X-ray diffractometer equipped with a cryostream cooled to 100 K[3].

  • Causality: Cryo-cooling minimizes the thermal motion (Debye-Waller factor) of the atoms, drastically enhancing the resolution of high-angle diffraction data.

• Validation Checkpoint: The structural model is validated when the crystallographic R-factor converges to < 5%, indicating excellent agreement between the calculated model and the experimental electron density map.

Workflow for the synthesis and crystallographic resolution of 4-iodo-1,3-thiazole.

Applications in Drug Development & Materials Science

The precise crystallographic understanding of 4-iodo-1,3-thiazole directly translates to its utility in advanced applications:

• Medicinal Chemistry: The 4-iodo position is highly susceptible to palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Stille, Sonogashira). Because the C–I bond is weaker and more reactive than C–Br or C–Cl bonds, researchers can achieve highly regioselective functionalization on polyhalogenated scaffolds like 2,5-dichloro-4-iodo-1,3-thiazole[4]. This allows for the rapid construction of complex, multi-ring pharmacophores.

• Conducting Molecular Crystals: By leveraging the highly directional σ-holes on the sulfur and iodine atoms, materials scientists can engineer supramolecular cation···anion networks. These networks force specific π–π overlapping geometries, creating materials with tunable band structures, such as bilayer Mott insulators and molecular conductors[2].

References

• Utilization of σ-Holes on Sulfur and Halogen Atoms for Supramolecular Cation···Anion Interactions in Bilayer Ni(dmit)2 Anion Radical Salts Source: Crystal Growth & Design - ACS Publications URL:[Link]

• Convenient syntheses of 2-acylamino-4-halothiazoles and acylated derivatives using a versatile Boc-intermediate Source: RSC Advances URL:[Link]

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safety data sheet and toxicity profile of 4-iodo-1,3-thiazole

An In-depth Technical Guide to the Safety Data Sheet and Toxicity Profile of 4-iodo-1,3-thiazole

Introduction

4-iodo-1,3-thiazole (CAS No: 108306-60-1) is a halogenated heterocyclic compound that serves as a crucial building block in medicinal chemistry and materials science. The 1,3-thiazole ring is a privileged scaffold found in a wide array of pharmacologically active molecules, and the presence of an iodine atom provides a versatile handle for synthetic diversification, particularly through cross-coupling reactions.[1][2] This reactivity, however, necessitates a thorough understanding of the compound's safety and toxicity profile to ensure its responsible and safe handling in a research and drug development setting.

This guide provides a comprehensive analysis of the known hazards, toxicological properties, and essential safety protocols for 4-iodo-1,3-thiazole. It is designed for researchers, scientists, and drug development professionals who may handle this compound or structurally related substances. The information herein is synthesized from available safety data sheets (SDS) and toxicological literature on thiazole-based compounds to provide a robust framework for risk assessment and management.

Section 1: Hazard Identification and GHS Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides a standardized framework for communicating the hazards associated with chemical substances. For 4-iodo-1,3-thiazole, the classification indicates significant risks primarily related to irritation and serious eye damage.[3]

Table 1: GHS Classification of 4-iodo-1,3-thiazole [3]

Hazard Class	Category	Hazard Statement	Signal Word	Pictogram
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.	Danger	GHS07 (Exclamation Mark)
Serious Eye Damage/Eye Irritation	Category 1	H318: Causes serious eye damage.	Danger	GHS05 (Corrosion)
Specific target organ toxicity — single exposure	Category 3	H335: May cause respiratory irritation.	Danger	GHS07 (Exclamation Mark)

Expert Analysis of Hazards:

• H315 - Skin Irritation: Thiazole compounds can cause inflammation of the skin upon contact.[4] This is a reversible damage to the skin following the application of the substance. Researchers should assume that direct contact with 4-iodo-1,3-thiazole liquid will lead to redness, itching, and inflammation.

• H318 - Serious Eye Damage: This is the most severe hazard associated with this compound. It implies the production of tissue damage in the eye, or serious physical decay of vision, which is not fully reversible.[3] The "Corrosion" pictogram underscores this risk. The potential for irreversible damage necessitates stringent eye protection.

• H335 - Respiratory Irritation: Inhalation of vapors or aerosols may irritate the respiratory tract, leading to symptoms such as coughing and shortness of breath.[3][4] While the compound is a liquid, aerosols can be generated during handling, making ventilation a critical control measure.

GHS Pictograms and Associated Hazards.

Section 2: Toxicological Profile

Primary Routes of Exposure:

• Dermal Contact: Direct contact with the skin is a primary route of exposure, leading to irritation.[3]

• Ocular Contact: Splashes or aerosols can cause severe and potentially irreversible eye damage.[3]

• Inhalation: Vapors or mists can be inhaled, causing respiratory tract irritation.[3]

• Ingestion: While less likely in a laboratory setting with proper hygiene, accidental ingestion may be harmful.[4]

Mechanistic Insights into Toxicity:

The toxicity of thiazole-containing compounds can be complex. The thiazole ring itself can undergo metabolic activation by cytochrome P450 enzymes. This biotransformation can lead to the formation of reactive metabolites, such as epoxides, which are electrophilic and can form covalent adducts with cellular macromolecules like proteins and DNA.[5] This mechanism is a known pathway for drug-induced toxicity and highlights the potential for unforeseen hazards beyond simple irritation. While specific studies on 4-iodo-1,3-thiazole are lacking, this underlying principle of metabolic activation should inform the risk assessment for any novel thiazole derivative.

Table 2: Summary of Toxicological Endpoints

Endpoint	Finding	Source/Inference
Acute Toxicity (Oral, Dermal, Inhalation)	Data not available. Related iodo-thiazoles are classified as acutely toxic.[6][7] Assumed to be harmful.	Inference from related structures
Skin Corrosion/Irritation	Causes skin irritation (Category 2).[3]	SDS Data
Serious Eye Damage/Irritation	Causes serious eye damage (Category 1).[3]	SDS Data
Respiratory/Skin Sensitization	Data not available. Some thiazole derivatives can be sensitizers.[8][9]	Chemical Class Data
Germ Cell Mutagenicity	Data not available. Some concern for the thiazole class, but data is insufficient.[4]	Chemical Class Data
Carcinogenicity	Data not available. No components are listed as carcinogens by IARC or NTP.	General Chemical Databases
Reproductive Toxicity	Data not available.	N/A
Specific Target Organ Toxicity (Single Exposure)	May cause respiratory irritation (Category 3).[3]	SDS Data

Section 3: Safe Handling and Exposure Control

A multi-layered approach to safety, incorporating engineering controls, administrative procedures, and personal protective equipment (PPE), is essential for mitigating the risks associated with 4-iodo-1,3-thiazole.

Engineering Controls:

• Chemical Fume Hood: All handling of 4-iodo-1,3-thiazole, including weighing, transferring, and use in reactions, must be conducted in a certified chemical fume hood to control vapor and aerosol exposure.[10]

• Safety Shower and Eyewash Station: An operational and easily accessible safety shower and eyewash station are mandatory in the immediate work area.[11][12]

Personal Protective Equipment (PPE):

The selection of appropriate PPE is critical to prevent direct contact.

Table 3: Recommended Personal Protective Equipment

Body Part	Equipment Specification	Rationale and Best Practices
Hands	Chemical-resistant gloves (e.g., Nitrile, Neoprene).	Inspect gloves for integrity before use. Use proper glove removal technique to avoid contaminating skin. Dispose of contaminated gloves immediately.[11]
Eyes/Face	Chemical splash goggles and a face shield.	Goggles are essential to prevent splashes from reaching the eyes. A face shield provides an additional layer of protection for the entire face, especially when handling larger quantities or during operations with a higher splash risk.[10]
Body	Chemical-resistant lab coat.	A fully buttoned lab coat protects skin and personal clothing from contamination.[10]

Experimental Protocol: Safe Handling and Transfer of 4-iodo-1,3-thiazole

• Preparation: Before handling, ensure the fume hood is operational, the work area is clean, and all necessary PPE is donned correctly. Confirm the location of the nearest eyewash station and safety shower.

• Aliquotting:

  • Place the stock container of 4-iodo-1,3-thiazole in a secondary container (e.g., a beaker) within the fume hood to contain any potential spills.

  • Use a calibrated pipette or syringe with a blunt-tip needle to carefully transfer the desired volume of the liquid.

  • Dispense the liquid directly into the reaction vessel, keeping the vessel opening away from your breathing zone.

  • Avoid creating aerosols by dispensing the liquid slowly against the inner wall of the receiving vessel.

• Post-Transfer:

  • Securely cap the stock container immediately after use.

  • Wipe down any external contamination on the container with a solvent-moistened towel (e.g., isopropanol), and dispose of the towel as hazardous waste.

  • Clean any contaminated glassware or equipment promptly.

• Waste Disposal: Dispose of all contaminated materials, including gloves, pipette tips, and empty containers, in a properly labeled hazardous waste container in accordance with institutional and local regulations.[12]

Workflow for the Safe Handling of 4-iodo-1,3-thiazole.

Section 4: Emergency and First-Aid Procedures

Prompt and correct action following an exposure is critical to minimizing harm.

First-Aid Measures: [10][12]

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention. Due to the H318 classification, professional medical evaluation is non-negotiable.

• Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes. Seek medical attention if irritation develops or persists.

• Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill Response Protocol:

• Evacuate: Immediately alert others in the area and evacuate non-essential personnel.

• Isolate: Prevent the spill from spreading.

• Protect: Don appropriate PPE, including respiratory protection if the spill is large or in a poorly ventilated area.

• Contain & Absorb: For small spills, cover with an inert, non-combustible absorbent material (e.g., vermiculite, sand).

• Collect: Carefully scoop the absorbed material into a sealable, labeled container for hazardous waste.

• Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

• Ventilate: Ensure the area is well-ventilated during and after cleanup.

Decision Tree for Emergency Response.

Section 5: Storage and Stability

Proper storage is crucial for maintaining the chemical integrity of 4-iodo-1,3-thiazole and preventing the formation of hazardous degradation products.

• Storage Conditions: Keep the container tightly closed in a dry, cool, and well-ventilated place. Protect from light and air, as iodo-substituted heterocycles can be sensitive to both.[13] Storage under an inert atmosphere (e.g., Argon or Nitrogen) is recommended for long-term stability.

• Incompatible Materials: Avoid strong oxidizing agents, acids, acid chlorides, and acid anhydrides.[4]

• Hazardous Decomposition Products: Upon combustion, this compound may produce hazardous fumes including nitrogen oxides (NOx), carbon monoxide (CO), carbon dioxide (CO2), sulfur oxides, and hydrogen iodide.

Conclusion

4-iodo-1,3-thiazole is a valuable synthetic intermediate whose utility is matched by its significant hazards, particularly the risk of serious eye damage. A comprehensive understanding of its GHS classification, potential toxicological profile, and strict adherence to safety protocols are paramount for its use in a research environment. By implementing robust engineering controls, consistently using appropriate personal protective equipment, and being prepared for emergency situations, researchers can mitigate the risks and handle this compound with the high degree of caution it warrants. This proactive approach to safety ensures not only the well-being of laboratory personnel but also the integrity and reproducibility of scientific outcomes.

References

• NextSDS. (n.d.). 4-iodo-1,3-thiazole-5-carbaldehyde — Chemical Substance Information.
• INDOFINE Chemical Company, Inc. (n.d.). Safety Data Sheet - Thidiazuron.
• NextSDS. (n.d.). 4-iodo-1,3-thiazol-2-amine — Chemical Substance Information.
• Enamine. (n.d.). Safety Data Sheet.
• NextSDS. (n.d.). 4-iodo-2,5-dimethyl-1,3-thiazole — Chemical Substance Information.
• Generic SDS. (n.d.). Safety Data Sheet.
• Thor Specialities (UK) LTD. (2019, November 6). Safety Data Sheet - ACTICIDE LT 2.
• MilliporeSigma. (2025, October 7). Safety Data Sheet.
• ChemPoint.com. (2020, July 8). Safety Data Sheet - KATHON™ CG/ICP.
• Gohlke Group. (2021, April 26). Reactive Metabolites from Thiazole-Containing Drugs: Quantum Chemical Insights into Biotransformation and Toxicity.
• Systematic Review on Thiazole and Its Applications. (n.d.).
• NextSDS. (n.d.). 2,5-dichloro-4-iodo-1,3-thiazole — Chemical Substance Information.
• Santa Cruz Biotechnology. (n.d.). Thiazole Safety Data Sheet.

• MDPI. (2020, September 20). Cytotoxic Properties of 1,3,4-Thiadiazole Derivatives—A Review. Retrieved from [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Thiazole.
• Fisher Scientific. (2021, December 24). Safety Data Sheet - Thiazole.

• Royal Society of Chemistry. (2025). Recent synthetic advances in the preparation of 1,3-thiazole compounds and their therapeutic applications in degenerative diseases. Organic & Biomolecular Chemistry. Retrieved from [Link]

• International Journal of Research and Applied Science & Engineering Technology (IJRASET). (2022, August 3). Synthesis of 1,3,4-thiadiazole Derivative Using Appropriate Reaction Conditions. Retrieved from [Link]

• ResearchGate. (2026, January 13). Design, synthesis, biological evaluation, and in silico studies of novel 1,3-thiazole derivatives. Retrieved from [Link]

• Organic Chemistry Portal. (2024). I2-Mediated Synthesis of 1,3,4-Oxa/thiadiazoles from Aroylhydrazide and Acetonitrile/Thioacetamide. Retrieved from [Link]

• PubChem - NIH. (n.d.). Thiazole | C3H3NS | CID 9256. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Strategic Incorporation of 4-Iodo-1,3-thiazole into Pharmaceutical Building Blocks

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Advanced Application Note & Experimental Protocols

Strategic Value & Mechanistic Causality

The 1,3-thiazole heterocycle is a highly privileged pharmacophore prevalent in numerous FDA-approved therapeutics, ranging from kinase inhibitors (dasatinib) to antiviral agents (ritonavir). However, the de novo construction of C4-substituted thiazoles often suffers from poor regioselectivity and suboptimal yields.

To circumvent these synthetic bottlenecks, 4-iodo-1,3-thiazole and its polyhalogenated derivatives (such as 2,5-dichloro-4-iodo-1,3-thiazole) serve as premier building blocks. The strategic advantage of this scaffold lies in the fundamental thermodynamics of its carbon-halogen bonds. The C(sp²)–I bond dissociation energy (~238 kJ/mol) is significantly lower than that of C–Br (~285 kJ/mol) or C–Cl (~339 kJ/mol).

When subjected to palladium(0) catalysis, this energetic differential dictates the kinetics of oxidative addition, allowing the active Pd(0) species to chemoselectively insert into the C4–I bond while leaving adjacent C–Cl or C–Br bonds completely intact [2]. This orthogonality is the cornerstone of iterative cross-coupling strategies in modern drug discovery, enabling researchers to modularly decorate the thiazole ring without requiring complex protecting-group chemistry.

Divergent Reaction Pathways

The reactivity profile of 4-iodo-1,3-thiazole allows it to act as a versatile hub for multiple carbon-carbon bond-forming reactions.

Fig 1. Divergent synthetic pathways for functionalizing the 4-iodo-1,3-thiazole core scaffold.

Quantitative Data: Cross-Coupling Performance Summary

The following table synthesizes the expected performance metrics of 4-iodo-1,3-thiazole across various functionalization methodologies, based on established literature parameters [1][2][3].

Reaction Methodology	Catalyst / Reagent System	Temp (°C)	Compatible Coupling Partners	Typical Yield Range
Stille Coupling	Pd₂(dba)₃, P(o-tol)₃, Toluene	100 °C	Aryl/Heteroaryl Stannanes	75% – 90%
Sonogashira	Pd(PPh₃)₄, CuI, TEA, DME	80 °C	Terminal Alkynes	45% – 65%
Suzuki-Miyaura	Pd(dppf)Cl₂, K₂CO₃, Dioxane/H₂O	90 °C	Aryl Boronic Acids	70% – 85%
Halogen Dance (HD)	LDA, THF, Electrophile (e.g., I₂)	-78 °C	C5-Functionalization	74% – 97%

Validated Experimental Protocols

The following protocols are designed as self-validating systems. Every step incorporates a mechanistic rationale to ensure reproducibility and high-purity isolation.

Regioselective Stille Coupling of 2,5-Dichloro-4-iodo-1,3-thiazole

Stille coupling is highly effective for electron-deficient heterocycles. We utilize Pd₂(dba)₃ as an active Pd(0) source and tri(o-tolyl)phosphine [P(o-tol)₃] as the ligand. The steric bulk of P(o-tol)₃ is a deliberate choice: it accelerates the rate-limiting reductive elimination step, driving the catalytic cycle forward efficiently [2].

Fig 2. Step-by-step experimental workflow for the regioselective Stille coupling protocol.

Step-by-Step Methodology:

• Reaction Setup: To an oven-dried Schlenk flask under a strict argon atmosphere, add 2,5-dichloro-4-iodo-1,3-thiazole (1.0 mmol, 1.0 eq). Causality: Moisture and oxygen must be excluded to prevent catalyst deactivation and homocoupling.

• Catalyst Addition: Add Pd₂(dba)₃ (0.025 mmol, 2.5 mol%) and P(o-tol)₃ (0.1 mmol, 10 mol%).

• Solvent & Reagent: Inject anhydrous toluene (10 mL) via syringe. Stir for 10 minutes at room temperature to allow the active Pd(0)-ligand complex to form. Dropwise, add tributyl(phenyl)stannane (1.2 mmol, 1.2 eq).

• Execution: Heat the mixture to 100 °C and stir vigorously for 12–24 hours. Monitor via GC-MS until the C4-iodo starting material is fully consumed.

• Self-Validating Workup: Cool to room temperature and dilute with ethyl acetate (20 mL). Wash the organic layer with a saturated aqueous solution of potassium fluoride (KF) (2 x 20 mL), stirring vigorously for 30 minutes per wash. Causality: Tributyltin halides are notoriously difficult to separate via chromatography. The aqueous KF wash converts these toxic byproducts into insoluble polymeric tributyltin fluoride (Bu₃SnF), which precipitates and is easily filtered off, validating the purity of the crude organic phase [2].

• Isolation: Wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify via flash chromatography.

Sonogashira Cross-Coupling for Alkyne Functionalization

Alkynyl-substituted thiazoles are critical precursors for the development of radioligands (e.g., ¹⁸F-PET imaging agents) [1].

Step-by-Step Methodology:

• Setup: In a dry flask, combine the 4-iodothiazole derivative (1.17 mmol), the target terminal alkyne (1.4 mmol), CuI (79 μmol), and Pd(PPh₃)₄ (39 μmol).

• Solvent System: Add dimethylethylene glycol (DME; 8 mL) and triethylamine (0.8 mL). Causality: DME provides excellent solubility for the transition metal complexes, while triethylamine serves a dual purpose: it neutralizes the hydroiodic acid generated during the coupling and acts as a stabilizing ligand for the Pd(0) species.

• Degassing (Critical Step): Bubble argon vigorously through the dark solution for 15 minutes. Causality: If oxygen is present, the highly nucleophilic copper acetylide generated in situ will undergo Glaser oxidative homocoupling, consuming the alkyne and ruining the yield.

• Execution: Heat the reaction to 80 °C. Maintain heating until TLC analysis confirms the complete disappearance of the 4-iodothiazole (typically 10–16 hours) [1].

• Workup: Quench with water, extract with dichloromethane, and purify via silica gel chromatography to yield the conjugated alkyne-thiazole framework.

Advanced Functionalization: Halogen Dance (HD) Rearrangements

Beyond cross-coupling, 4-iodo-1,3-thiazoles are exceptional substrates for Halogen Dance (HD) reactions, enabling the synthesis of polyfunctionalized derivatives that are otherwise synthetically inaccessible[3].

When a 4-iodothiazole is treated with a strong, non-nucleophilic base such as Lithium Diisopropylamide (LDA) at cryogenic temperatures (-78 °C), deprotonation occurs at the C5 position. The resulting lithiated species undergoes a rapid thermodynamic rearrangement where the iodine atom migrates to the C5 position, transferring the lithium to the C4 position. Causality for -78 °C: Maintaining cryogenic temperatures is an absolute requirement. It prevents the highly reactive lithiated thiazole intermediate from undergoing undesired ring-opening fragmentation or auto-condensation before the external electrophile (e.g., I₂, aldehydes, or carbon dioxide) is introduced to trap the carbanion[3].

References

• Synthesis and Simple 18F-Labeling of 3-Fluoro-5-(2-(2-(fluoromethyl)thiazol-4-yl)ethynyl)benzonitrile as a High Affinity Radioligand for Imaging Monkey Brain Metabotropic Glutamate Subtype-5 Receptors with Positron Emission Tomography Journal of Medicinal Chemistry - ACS Publications[Link]

• Halogen Dance Reactions in the Synthesis of Polyfunctionalized 1,3-Thiazoles Current Chemistry Letters - Growing Science[Link]

Application Note &amp; Protocol: High-Fidelity Sonogashira Coupling of 4-Iodo-1,3-Thiazole for Advanced Synthesis

Introduction: The Strategic Value of 4-Alkynyl-1,3-Thiazoles

The Sonogashira cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between sp² and sp hybridized centers.[1][2] This powerful transformation has been instrumental in the synthesis of complex molecules, from natural products to advanced materials.[3][4] The 1,3-thiazole ring is a privileged scaffold in medicinal chemistry, appearing in a multitude of FDA-approved drugs and clinical candidates due to its unique electronic properties and ability to engage in key biological interactions.

This guide focuses on the Sonogashira coupling of 4-iodo-1,3-thiazole, a versatile building block for drug discovery. The high reactivity of the carbon-iodine bond allows for chemoselective functionalization, even in the presence of other halogens, providing a precise and reliable entry point to novel 4-alkynyl-1,3-thiazole derivatives.[5] These products serve as critical intermediates for constructing libraries of bioactive compounds, conjugated polymers, and molecular probes.

The Catalytic Engine: Understanding the Sonogashira Mechanism

The efficiency of the Sonogashira reaction relies on the synergistic interplay between two interconnected catalytic cycles: a primary palladium cycle and a copper co-catalyst cycle.[6][7] A thorough understanding of this mechanism is paramount for rational optimization and troubleshooting.

The Palladium Cycle is the core C-C bond-forming engine. It begins with the oxidative addition of the 4-iodo-1,3-thiazole to a palladium(0) complex, forming a Pd(II) intermediate. The Copper Cycle activates the terminal alkyne; copper(I) iodide reacts with the alkyne in the presence of a base to generate a highly nucleophilic copper(I) acetylide species.[7] This species then engages in a transmetalation step with the Pd(II) complex, transferring the alkynyl group to the palladium center. The final step is reductive elimination, which forms the desired 4-alkynyl-1,3-thiazole product and regenerates the active Pd(0) catalyst, allowing the cycle to continue.[6]

Caption: The interconnected palladium and copper catalytic cycles.

Optimizing Reaction Parameters: A Guide to Key Variables

The success of coupling 4-iodo-1,3-thiazole hinges on the careful selection and control of several key parameters. Due to the high reactivity of the C-I bond, harsh conditions are often unnecessary.[8]

Parameter	Recommended Choice(s)	Rationale & Expert Insights
Palladium Catalyst	PdCl₂(PPh₃)₂, Pd(PPh₃)₄	PdCl₂(PPh₃)₂ is an air-stable Pd(II) precatalyst that is reduced in situ to the active Pd(0) species. It is often more convenient to handle than the air-sensitive Pd(PPh₃)₄.[8] Catalyst loading is typically low (1-5 mol%).
Copper (I) Co-catalyst	Copper(I) Iodide (CuI)	CuI is essential for activating the alkyne and accelerating the transmetalation step.[6] Use a fresh, high-purity source, as oxidized copper can be ineffective. Loading is typically 1-5 mol%.
Base	Triethylamine (Et₃N), Diisopropylamine (DIPA)	An amine base is required to deprotonate the terminal alkyne.[9] It also acts as a solvent in some protocols and scavenges the HI generated during the reaction. A 2-3 fold excess is typically sufficient.
Solvent	Tetrahydrofuran (THF), N,N-Dimethylformamide (DMF), 1,4-Dioxane	The choice of solvent depends on the solubility of the substrates. THF is a good general-purpose solvent. DMF can be beneficial for less soluble reactants but requires higher purification standards.[10] All solvents must be anhydrous and thoroughly degassed.[11]
Temperature	Room Temperature to 50°C	The high reactivity of the aryl iodide often allows the reaction to proceed efficiently at room temperature.[1] Gentle heating may be required for less reactive alkynes or to improve reaction rates, but excessive heat can promote catalyst decomposition.
Atmosphere	Inert (Argon or Nitrogen)	A strictly inert atmosphere is critical to prevent oxidative degradation of the Pd(0) catalyst and to suppress the primary side reaction: oxidative homocoupling of the alkyne (Glaser coupling).[9][11]

Experimental Protocol: A Step-by-Step Workflow

This protocol provides a reliable method for the Sonogashira coupling of 4-iodo-1,3-thiazole with a generic terminal alkyne.

Materials and Reagents

• 4-Iodo-1,3-thiazole (1.0 equiv)

• Terminal Alkyne (1.2-1.5 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.02 equiv)

• Copper(I) iodide [CuI] (0.02 equiv)

• Anhydrous, degassed Tetrahydrofuran (THF)

• Anhydrous, degassed Triethylamine (Et₃N)

• Standard work-up and purification reagents (e.g., saturated aq. NH₄Cl, ethyl acetate, brine, anhydrous MgSO₄, silica gel).

Equipment

• Schlenk flask or oven-dried round-bottom flask with a septum

• Magnetic stirrer and stir bar

• Inert gas line (Argon or Nitrogen) with a manifold

• Syringes and needles for liquid transfers

• Thin-layer chromatography (TLC) supplies for reaction monitoring

Sources

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Stille coupling applications using 4-iodo-1,3-thiazole

Advanced Application Notes: Stille Cross-Coupling of 4-Iodo-1,3-Thiazole in Drug Discovery

Strategic Rationale & Mechanistic Causality

The thiazole ring is a privileged heterocyclic scaffold in medicinal chemistry, forming the core of over 18 FDA-approved drugs, including the tyrosine kinase inhibitor Dasatinib and the antiretroviral Ritonavir[1]. To effectively explore Structure-Activity Relationships (SAR) during drug development, precise functionalization of the thiazole core is required.

Among halogenated building blocks, 4-iodo-1,3-thiazole (and polyhalogenated variants like 2,5-dichloro-4-iodo-1,3-thiazole) is an exceptionally versatile electrophile. The inherent causality behind its utility lies in bond dissociation energies: the carbon-iodine (C-I) bond at the C4 position is significantly weaker and more labile than carbon-chlorine or carbon-hydrogen bonds on the same ring. This allows a Palladium(0) catalyst to undergo rapid and highly regioselective oxidative addition at the C4 position, leaving other potential reactive sites intact for downstream functionalization[2][3].

The Stille cross-coupling reaction is specifically chosen for these substrates due to the neutral nature of organostannanes. Unlike highly basic organolithium or Grignard reagents, organostannanes boast near-perfect functional group tolerance, allowing the coupling of complex, densely functionalized pharmaceutical intermediates without the need for tedious protection/deprotection steps[2][4].

Catalytic cycle of the Stille coupling on 4-iodo-1,3-thiazole.

Quantitative Data & Reaction Optimization

The electron-rich nature of the thiazole ring can sometimes impede the transmetalation step. While classical Pd(PPh₃)₄ is highly effective for standard substrates, modern bulky, electron-rich phosphine ligands (e.g., XPhos or tri(o-tolyl)phosphine) coupled with Pd₂(dba)₃ can accelerate the reaction and prevent catalyst deactivation[2][5].

Table 1: Representative Optimization Conditions for 4-Iodo-1,3-Thiazole Couplings

Substrate	Organostannane	Catalyst / Ligand System	Solvent & Temp	Yield (%)
4-Iodo-1,3-thiazole	Tributyl(phenyl)stannane	Pd(PPh₃)₄ (5 mol%)	Toluene, 100 °C	85 - 90
2,5-Dichloro-4-iodo-1,3-thiazole	Tributyl(vinyl)stannane	Pd₂(dba)₃ / P(o-tol)₃	DMF, 90 °C	78 - 82
4-Iodo-1,3-thiazole	Tributyl(furan-2-yl)stannane	Pd(PPh₃)₄ (5 mol%)	Dioxane, 90 °C	82
4-Iodo-1,3-thiazole	Tetramethylstannane	PdCl₂(PPh₃)₂ (5 mol%)	DMF, 100 °C	75 - 80

(Data synthesized from standardized cross-coupling benchmarking[2][4])

Self-Validating Experimental Protocol

The following protocol details the coupling of 4-iodo-1,3-thiazole with tributyl(phenyl)stannane. Every step is designed with inherent causality to prevent common failure modes, such as catalyst oxidation or toxic tin contamination.

Step-by-step experimental workflow for the Stille coupling of 4-iodo-1,3-thiazole.

Step-by-Step Methodology:

• Inert Atmosphere Preparation: Flame-dry a Schlenk flask under vacuum and backfill with argon (repeat 3x). Causality: Oxygen induces Glaser-type homocoupling of the stannane and irreversibly oxidizes the Pd(0) catalyst to inactive Pd(II) species.

• Reagent Loading: To the flask, add 4-iodo-1,3-thiazole (1.0 mmol, 1.0 eq) and Pd(PPh₃)₄ (0.05 mmol, 5 mol%)[2][5].

• Solvent Addition: Inject 10 mL of anhydrous, thoroughly degassed toluene via syringe. Stir for 5 minutes at room temperature to ensure complete dissolution.

• Stannane Addition: Add tributyl(phenyl)stannane (1.2 mmol, 1.2 eq) dropwise via syringe. Causality: A slight 20% excess of the stannane compensates for trace protodestannylation that naturally occurs at elevated temperatures.

• Reaction Execution: Heat the reaction mixture to 100 °C and stir vigorously for 12–24 hours[2]. Monitor the consumption of the thiazole via TLC or LC-MS.

• Aqueous KF Workup (Critical Step): Once complete, cool the mixture to room temperature. Add 10 mL of a 10% w/w aqueous Potassium Fluoride (KF) solution and stir vigorously for 1 hour. Causality: Tributyltin halides (the reaction byproduct) are highly lipophilic and notoriously difficult to separate from the product via chromatography. KF converts these into polymeric tributyltin fluoride, an insoluble solid that precipitates out of solution.

• Extraction & Purification: Filter the biphasic mixture through a pad of Celite to remove the tin fluoride precipitate and palladium black. Extract the aqueous layer with ethyl acetate (3 x 15 mL). Dry the combined organic layers over anhydrous Na₂SO₄, concentrate under reduced pressure, and purify via flash column chromatography (hexane/ethyl acetate gradient) to yield the pure C4-substituted thiazole.

Pharmaceutical Applications

The ability to append diverse aryl, heteroaryl, or alkyl groups at the C4 position of the thiazole ring via Stille coupling unlocks vast chemical space for drug discovery[4].

• Oncology: Thiazole derivatives form the structural backbone of epothilones (potent microtubule stabilizers) and various kinase inhibitors. Modifying the C4 position allows chemists to tune the molecule's binding affinity within the hydrophobic pockets of target kinases[1].

• Infectious Diseases: The incorporation of specific functional groups at the C4 position significantly alters the lipophilicity and hydrogen-bonding profile of the scaffold, a strategy heavily utilized in optimizing next-generation sulfathiazole antibiotics and HIV protease inhibitors[1][6].

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• 6. researchgate.net [researchgate.net]

Application Note: Strategic Synthesis of Agrochemical Scaffolds from 4-Iodo-1,3-Thiazole Precursors

Abstract

The 1,3-thiazole ring is a privileged scaffold in modern agrochemicals, forming the core of numerous high-performance fungicides and insecticides. Its unique electronic properties and ability to interact with biological targets make it a focal point of pesticide research. This guide details the strategic use of 4-iodo-1,3-thiazole as a versatile and powerful precursor for the synthesis of complex agrochemical candidates. We provide an in-depth analysis of key synthetic transformations, focusing on palladium-catalyzed cross-coupling reactions that leverage the reactive C-I bond. This document offers researchers and drug development professionals a combination of mechanistic insights, comparative data, and detailed, field-tested protocols to accelerate the discovery and development of next-generation thiazole-based agrochemicals.

Introduction: The Thiazole Moiety in Modern Agrochemicals

1.1 Significance of Thiazole-Based Fungicides and Insecticides

The thiazole heterocycle is a cornerstone of agrochemical design due to its metabolic stability and diverse biological activities. Several commercialized pesticides feature this scaffold, demonstrating its success in crop protection. A prominent example is Thifluzamide , a potent succinate dehydrogenase inhibitor (SDHI) fungicide used to control a wide range of Basidiomycete fungi on crops like rice, potatoes, and maize.[1][2] The efficacy of such compounds stems from the specific orientation of substituents around the thiazole core, which dictates binding affinity to target enzymes.[3]

1.2 The 4-Iodo-1,3-Thiazole Synthon: A Versatile Building Block

The development of novel thiazole-based agrochemicals requires efficient and modular synthetic routes. The 4-iodo-1,3-thiazole precursor has emerged as a key building block for this purpose. The carbon-iodine bond at the C4 position is an exceptionally versatile synthetic handle, primarily due to its high reactivity in transition-metal-catalyzed cross-coupling reactions.[4] This allows for the strategic and controlled introduction of a wide array of molecular fragments, including aryl, heteroaryl, alkynyl, and amino groups, enabling the rapid generation of diverse chemical libraries for biological screening.

Core Synthetic Strategies: Leveraging the C-I Bond

The reactivity of the C-I bond in 4-iodo-1,3-thiazole is ideal for forming new carbon-carbon (C-C) and carbon-nitrogen (C-N) bonds, which are fundamental to building the complex architectures of modern agrochemicals. Palladium-catalyzed reactions are the most powerful tools for these transformations.[5]

Figure 1: Key synthetic transformations of 4-iodo-1,3-thiazole.

2.1 Palladium-Catalyzed C-C Bond Formation

The Suzuki-Miyaura reaction is one of the most robust methods for creating C(sp²)-C(sp²) bonds.[6] It involves coupling the 4-iodo-1,3-thiazole with an aryl or heteroaryl boronic acid (or its ester derivatives).

• Causality Behind Experimental Choices:

  • Catalyst: Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, is a common choice due to its commercial availability and effectiveness for a broad range of substrates. It provides the active Pd(0) species required for the initial oxidative addition step.[4]

  • Base: An aqueous solution of a mild base like sodium carbonate (Na₂CO₃) or potassium carbonate (K₂CO₃) is crucial. The base activates the boronic acid, forming a more nucleophilic boronate species, which facilitates the key transmetalation step in the catalytic cycle.[6]

  • Solvent: A biphasic solvent system, such as toluene/water or DMF/water, is often used to dissolve both the organic-soluble aryl halide and the water-soluble inorganic base.[7]

The Sonogashira coupling introduces an alkynyl moiety, a valuable linker or pharmacophore in agrochemical design. This reaction couples 4-iodo-1,3-thiazole with a terminal alkyne.[8]

• Causality Behind Experimental Choices:

  • Catalytic System: This reaction uniquely employs a dual-catalyst system. A palladium(0) complex (e.g., Pd(PPh₃)₄ or PdCl₂(PPh₃)₂) facilitates the main cross-coupling cycle, while a copper(I) salt (typically CuI) acts as a co-catalyst.[9]

  • Copper(I) Co-catalyst: The role of CuI is to react with the terminal alkyne to form a copper(I) acetylide intermediate. This species is highly reactive and readily undergoes transmetalation with the palladium center, accelerating the overall catalytic turnover.[8]

  • Base: An amine base, such as triethylamine (Et₃N) or diisopropylamine (DIPA), serves a dual purpose: it acts as the solvent and neutralizes the hydrogen halide (HI) formed during the reaction, preventing catalyst deactivation.[9]

2.2 Palladium-Catalyzed C-N Bond Formation (Buchwald-Hartwig Amination)

The Buchwald-Hartwig amination is the premier method for constructing C-N bonds, directly coupling 4-iodo-1,3-thiazole with primary or secondary amines.[5] This is essential for synthesizing carboxamide precursors or introducing key N-heterocyclic fragments.

• Causality Behind Experimental Choices:

  • Catalyst/Ligand: This reaction is highly dependent on the choice of a bulky, electron-rich phosphine ligand. Ligands like XPhos or SPhos stabilize the palladium center and, critically, promote the final reductive elimination step to form the C-N bond, which is often the rate-limiting step.[10] A simple palladium source like palladium(II) acetate, Pd(OAc)₂, is used as the precatalyst.

  • Base: A strong, non-nucleophilic base is required, such as sodium tert-butoxide (NaOtBu) or potassium tert-butoxide (KOtBu).[11] This base is strong enough to deprotonate the amine, forming the palladium-amido complex necessary for reductive elimination.[12]

2.3 Synthesis of Key Carboxylic Acid Intermediates

Many advanced agrochemicals, including Thifluzamide, are amides formed from a thiazole carboxylic acid.[1][13] The 4-iodo-1,3-thiazole can be efficiently converted into the corresponding 1,3-thiazole-4-carboxylic acid.

• Method 1: Palladium-Catalyzed Carbonylation: This sophisticated method involves the reaction of 4-iodo-1,3-thiazole with carbon monoxide (CO) in the presence of a palladium catalyst and a nucleophile (like water or an alcohol).[14][15] This directly installs the carbonyl group, offering a highly efficient route.

• Method 2: Halogen-Metal Exchange and Carboxylation: A more classical approach involves treating the 4-iodo-1,3-thiazole with a strong organolithium base (e.g., n-BuLi) at low temperature to generate a 4-lithiated thiazole intermediate. This highly nucleophilic species is then quenched with solid carbon dioxide (dry ice) to form the lithium carboxylate, which upon acidic workup yields the desired carboxylic acid.

Data Presentation: Comparison of Key Synthetic Routes

The selection of a synthetic route depends on factors like desired functionality, substrate availability, and reaction conditions. The table below summarizes typical parameters for the discussed transformations.

Reaction Type	Catalyst System	Typical Base	Solvent	Temp (°C)	Typical Yield (%)	Key Application
Suzuki-Miyaura	Pd(PPh₃)₄	K₂CO₃ or Cs₂CO₃	Toluene/H₂O	80 - 100	75 - 95%	Aryl/Heteroaryl Scaffolds
Sonogashira	PdCl₂(PPh₃)₂ / CuI	Et₃N or DIPA	Et₃N or THF	25 - 80	60 - 90%	Alkynyl Linkers
Buchwald-Hartwig	Pd(OAc)₂ / XPhos	NaOtBu or KOtBu	Toluene or Dioxane	80 - 110	70 - 95%	Amine & Amide Precursors
Carbonylation	Pd(OAc)₂ / dppf	Et₃N	DMF / H₂O	100 - 120	65 - 85%	Carboxylic Acid Synthesis

Application Case Study & Protocols

4.1 Case Study: Synthesis of a Thifluzamide Analog Precursor

The industrial synthesis of Thifluzamide involves the amide coupling of 2-methyl-4-(trifluoromethyl)thiazole-5-carboxylic acid with 2,6-dibromo-4-(trifluoromethoxy)aniline.[2] A key step in accessing diverse analogs is the synthesis of the substituted thiazole carboxylic acid. Here, we illustrate a pathway where a 4-aryl-1,3-thiazole is constructed via Suzuki coupling, which could then be further functionalized.

Figure 2: Workflow for synthesizing a thiazole carboxamide agrochemical analog.

Detailed Experimental Protocols

Disclaimer: These protocols are intended for use by trained professionals in a controlled laboratory setting. Appropriate personal protective equipment (PPE) must be worn at all times. All reactions involving palladium catalysts and anhydrous solvents should be performed under an inert atmosphere (e.g., Nitrogen or Argon).

Protocol 5.1: General Procedure for Suzuki-Miyaura Coupling

This protocol describes the synthesis of a 4-aryl-1,3-thiazole derivative.

• Reagent Setup: To an oven-dried Schlenk flask, add 4-iodo-1,3-thiazole (1.0 mmol, 1.0 equiv.), the desired arylboronic acid (1.2 mmol, 1.2 equiv.), and potassium carbonate (3.0 mmol, 3.0 equiv.).

• Inert Atmosphere: Seal the flask, then evacuate and backfill with nitrogen gas three times.

• Catalyst Addition: Under a positive flow of nitrogen, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 mmol, 5 mol%).

• Solvent Addition: Add a degassed mixture of toluene (8 mL) and water (2 mL) via syringe.

• Reaction: Heat the reaction mixture to 80 °C with vigorous stirring for 16 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS.

• Work-up: Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and water (10 mL). Separate the organic layer, wash with brine (2 x 15 mL), dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the pure 4-aryl-1,3-thiazole product.

Protocol 5.2: General Procedure for Thifluzamide Synthesis via Amide Coupling

This protocol details the final amide bond formation, a common step in synthesizing many fungicides.[13]

• Acid Chloride Formation: In a round-bottom flask under a nitrogen atmosphere, suspend the thiazole carboxylic acid derivative (e.g., 2-methyl-4-trifluoromethyl-5-thiazole formic acid, 1.0 mmol, 1.0 equiv.) in thionyl chloride (SOCl₂, 5.0 mL). Add a catalytic amount of N,N-dimethylformamide (DMF, 1-2 drops).

• Reaction: Heat the mixture to reflux (approx. 80 °C) for 2-3 hours until the solution becomes clear.

• Solvent Removal: Cool the reaction to room temperature and remove the excess thionyl chloride under reduced pressure. The resulting crude acid chloride is typically used immediately in the next step.

• Amide Coupling: Dissolve the crude acid chloride in an anhydrous solvent such as toluene or dichloromethane (10 mL). In a separate flask, dissolve the substituted aniline (e.g., 2,6-dibromo-4-trifluoromethoxyaniline, 1.0 mmol, 1.0 equiv.) and an acid scavenger like triethylamine (Et₃N, 1.5 mmol, 1.5 equiv.) in the same solvent.

• Reaction: Cool the aniline solution to 0 °C and add the acid chloride solution dropwise with stirring. Allow the reaction to warm to room temperature and stir for 4-12 hours. Monitor completion by TLC.

• Work-up: Quench the reaction with water (15 mL). Separate the organic layer, wash sequentially with 1M HCl (10 mL), saturated sodium bicarbonate solution (10 mL), and brine (10 mL). Dry over anhydrous Na₂SO₄ and concentrate.

• Purification: Recrystallize the crude solid from a suitable solvent system (e.g., ethanol/water or hexanes/ethyl acetate) to obtain the pure thifluzamide or its analog.

Conclusion

The 4-iodo-1,3-thiazole precursor is an indispensable tool in the modern agrochemical synthesis toolkit. Its predictable reactivity in a range of palladium-catalyzed cross-coupling reactions provides a modular and highly efficient platform for accessing diverse and complex molecular architectures. By understanding the principles behind catalyst selection and reaction conditions, researchers can effectively leverage this synthon to accelerate the design, synthesis, and optimization of novel, high-efficacy fungicides, insecticides, and other crop protection agents.

References

• AERU - University of Hertfordshire. Thifluzamide (Ref: MON 24000). [Link]

• Bunev, A. S., et al. (2018). Simple thiazole-based ligands for palladium(II) Suzuki–Miyaura aryl cross-coupling catalysts. RSC Advances. [Link]

• Dorgan, C. R., et al. (2002). Regiocontrolled Synthesis of Substituted Thiazoles. Organic Letters. [Link]

• Bacsa, I., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry. [Link]

• Singh, P., et al. (2014). Efficient synthesis of new oxadiazole-thiazole hybrids using (diacetoxyiodo)benzene. Journal of the Serbian Chemical Society. [Link]

• Heben Pesticide. Thifluzamide 96% TC. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• Rana, K., et al. (2025). Iodine-mediated synthesis of indolyl-1,3,4-thiadiazole amine derivatives and their DFT analysis. RSC Advances. [Link]

• Google Patents. (2012). Preparation method of thifluzamide. CN102746254A.

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• Organic Chemistry Portal. Sonogashira Coupling. [Link]

• OA Monitor Ireland. Palladium iodide catalyzed oxidative carbonylations. [Link]

• Chemistry LibreTexts. (2024). Sonogashira Coupling. [Link]

• YouTube. (2025). The Ultimate Guide to Buchwald-Hartwig Amination: Synthesize C–N Bonds!. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Wikipedia. Sonogashira coupling. [Link]

• Păunescu, E., et al. (2017). Eco-Friendly Physical Activation Methods for Suzuki–Miyaura Reactions. Catalysts. [Link]

• Handa, S., et al. (2018). A General Protocol for Robust Sonogashira Reactions in Micellar Medium. ChemSusChem. [Link]

• Newman, N. R., et al. (2023). Palladium-Catalyzed Carbonylations: Application in Complex Natural Product Total Synthesis and Recent Developments. The Journal of Organic Chemistry. [Link]

• Organic Chemistry Portal. Thiazole synthesis. [Link]

• ResearchGate. (2025). Palladium-catalysed carbonylation of 4-substituted 2-iodoaniline derivatives: carbonylative cyclisation and aminocarbonylation. [Link]

• Kollár, L., et al. (2022). 27 Years of Catalytic Carbonylative Coupling Reactions in Hungary (1994–2021). Catalysts. [Link]

• Gabriele, B. (2019). PdI2-Based Catalysis for Carbonylation Reactions: A Personal Account. Catalysts. [Link]

• Mizar, P., et al. (2025). Rational Design and Synthesis of Potent Antifungal Thiazole-Carboxamides as SDH Inhibitors. Journal of Agricultural and Food Chemistry. [Link]

• Sulman, E., et al. (2021). Copper- and Amine-free Sonogashira Cross-Coupling in the Presence of Ligandless Pd-containing Catalyst. Chemical Engineering Transactions. [Link]

• Zhang, Y., et al. (2021). Design, synthesis, and biological evaluation of thiazole/thiadiazole carboxamide scaffold-based derivatives as potential c-Met kinase inhibitors for cancer treatment. European Journal of Medicinal Chemistry. [Link]

• Dondoni, A., & Perrone, D. (2004). Thiazole-Mediated Synthetic Methodology. Chemical Reviews. [Link]

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Technical Notes & Optimization

minimizing homocoupling side reactions of 4-iodo-1,3-thiazole

Technical Support Center: Minimizing Homocoupling in 4-Iodo-1,3-thiazole Cross-Couplings

Introduction

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter yield-limiting homocoupling side reactions when functionalizing 4-iodo-1,3-thiazole. The inherent high reactivity of the C4-iodine bond (reactivity order: I > Br > Cl) makes it an excellent handle for regioselective cross-coupling[1]. However, this same reactivity, combined with sub-optimal catalytic cycles, can lead to significant dimerization of either the thiazole core or the coupling partner[1][2].

This guide provides mechanistic insights, actionable troubleshooting FAQs, and self-validating protocols to ensure your cross-coupling pathways overwhelmingly favor the desired heterodimer.

Mechanistic Insight: The Causality of Homocoupling

Homocoupling is rarely a random event; it is a symptom of a stalled catalytic cycle. In palladium-catalyzed reactions (like Suzuki or Stille), if the transmetalation step is kinetically slow, the long-lived Ar-Pd(II)-I intermediate becomes susceptible to side reactions, including disproportionation or oxygen-mediated dimerization[1][3]. In copper-co-catalyzed Sonogashira couplings, trace oxygen facilitates the oxidative dimerization of the terminal alkyne (Glaser coupling), consuming the coupling partner and stranding the 4-iodo-1,3-thiazole[2].

Catalytic cycle contrasting desired cross-coupling and the homocoupling side pathway.

Frequently Asked Questions (Troubleshooting)

Q1: My Sonogashira coupling with 4-iodo-1,3-thiazole is yielding massive amounts of 1,3-diyne. How do I stop this? A1: You are observing Glaser (or Hay) homocoupling. The principal cause is the copper(I)-catalyzed oxidative dimerization of your terminal alkyne, which is drastically accelerated by trace oxygen[2]. Because the C4-iodo position is highly reactive, you might assume the oxidative addition is failing, but in reality, the alkyne is being consumed before it can transmetalate. Solution: Rigorously exclude oxygen using Schlenk techniques (Freeze-Pump-Thaw). If homocoupling persists, reduce your CuI loading to 0.5–2 mol% or switch to a copper-free palladium protocol[2].

Q2: In my Suzuki-Miyaura reactions, I am seeing the 4,4'-bithiazole dimer. What is driving this? A2: Thiazole homocoupling in Suzuki reactions is typically caused by the presence of oxygen or a stalled transmetalation step[1]. When the boronic acid fails to transmetalate quickly, the Pd(II) intermediate builds up and undergoes homocoupling. Solution: Ensure thorough degassing[1]. Additionally, switch to an aqueous solvent mixture (e.g., Toluene/Water 4:1). The presence of water accelerates the activation of the boronic acid (forming the reactive boronate species), thereby speeding up transmetalation and outcompeting the homocoupling pathway[3].

Q3: Does the choice of base impact homocoupling in these systems? A3: Absolutely. Competitive deprotonation can occur because thiazole ring protons are acidic[1]. If you use an overly strong base, you may induce a halogen dance rearrangement or generate organometallic species that bypass the intended catalytic cycle. Stick to mild bases like K₂CO₃ or Cs₂CO₃ for Suzuki couplings[4].

Quantitative Data: Impact of Reaction Conditions on Homocoupling

To illustrate the causality of these optimizations, the following table summarizes the impact of atmosphere, catalyst loading, and solvent on the product distribution during the Suzuki-Miyaura coupling of 4-iodo-1,3-thiazole.

Solvent System	Atmosphere	Catalyst Loading	Homocoupling Yield (%)	Cross-Coupling Yield (%)
Toluene (Anhydrous)	N₂ (Standard Purge)	5 mol% Pd(PPh₃)₄	15 - 25%	60 - 70%
Toluene (Anhydrous)	Air (Open to atmosphere)	5 mol% Pd(PPh₃)₄	> 40%	< 30%
Toluene/H₂O (4:1)	Argon (Freeze-Pump-Thaw)	5 mol% Pd(PPh₃)₄	< 5%	> 85%
Dioxane/H₂O (4:1)	Argon (Freeze-Pump-Thaw)	2 mol% Pd(dppf)Cl₂	< 2%	> 90%

Troubleshooting Workflow

Step-by-step troubleshooting workflow to minimize homocoupling side reactions.

Self-Validating Experimental Protocols

Protocol A: Optimized Suzuki-Miyaura Coupling (Aqueous System)

Design Logic: This protocol utilizes a biphasic solvent system to accelerate transmetalation, effectively starving the homocoupling pathway[3]. It is self-validating because the visual phase separation and LC-MS tracking allow you to confirm the suppression of the dimer in real-time.

• Reagent Preparation: To a flame-dried Schlenk flask, add 4-iodo-1,3-thiazole (1.0 equiv), the arylboronic acid (1.2 equiv), K₂CO₃ (3.0 equiv), and Pd(PPh₃)₄ (5 mol%)[4].

• Atmosphere Control: Evacuate the flask and backfill with high-purity Argon. Repeat this cycle three times.

• Solvent Addition: Prepare a 4:1 mixture of Toluene and Deionized Water. Degas this mixture by sparging with Argon for 30 minutes. Add the degassed solvent to the Schlenk flask via syringe.

• Reaction Execution: Heat the biphasic mixture to 80 °C under vigorous stirring (1000 rpm) to ensure optimal phase mixing.

• Self-Validation (In-Process Check): At 2 hours, sample the organic layer. Run an LC-MS. You should observe the depletion of the 4-iodo-1,3-thiazole mass peak. The absence of a peak at roughly double the mass of the starting material validates that homocoupling has been suppressed.

• Workup: Cool to room temperature, separate the organic layer, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

Protocol B: Copper-Free Sonogashira Coupling

Design Logic: By completely removing the copper co-catalyst, the Glaser homocoupling pathway is mechanistically impossible[2].

• Reagent Preparation: To a Schlenk flask, add 4-iodo-1,3-thiazole (1.0 equiv) and Pd(PPh₃)₂Cl₂ (5 mol%). Do not add CuI.

• Atmosphere Control: Evacuate and backfill with Argon three times.

• Solvent/Base Addition: Add anhydrous, degassed Piperidine or Triethylamine (acting as both solvent and base).

• Alkyne Addition: Slowly add the terminal alkyne (1.5 equiv) via a syringe pump over 1 hour to keep the local concentration of the alkyne low, further preventing any non-copper-mediated dimerization.

• Reaction Execution: Stir at 60 °C for 12 hours.

• Self-Validation: Run a TLC (Hexanes/Ethyl Acetate). A single new product spot with high UV activity, lacking the characteristic non-polar streak of a 1,3-diyne, confirms a successful copper-free cross-coupling.

References

• Title: Managing Regioselectivity in Reactions of 2,5-dichloro-4-iodo-1,3-thiazole Source: BenchChem URL
• Title: 2-Chlorothiazole-5-carbonitrile | 51640-36-9 Source: BenchChem URL
• Title: Minimizing homocoupling side products in Sonogashira reactions Source: BenchChem URL
• Title: Application Notes and Protocols for the Functionalization of 2,5-Dichloro-4-iodo-1,3-thiazole Source: BenchChem URL

Sources

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• 3. 2-Chlorothiazole-5-carbonitrile | 51640-36-9 | Benchchem [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 4-Iodo-1,3-Thiazole vs. 2-Iodo-1,3-Thiazole for the Modern Organic Chemist

The 1,3-thiazole motif is a cornerstone in medicinal chemistry and materials science, prized for its unique electronic properties and its role as a versatile scaffold in the synthesis of complex molecules.[1] Among the various functionalized thiazoles, iodinated derivatives serve as critical building blocks, offering a reactive handle for the introduction of diverse molecular fragments. This guide provides an in-depth technical comparison of the reactivity of two key isomers: 4-iodo-1,3-thiazole and 2-iodo-1,3-thiazole. Understanding the nuanced differences in their reactivity is paramount for researchers, scientists, and drug development professionals aiming to design efficient and selective synthetic strategies.

This comparison will delve into the electronic underpinnings of the thiazole ring that govern the reactivity at the C2 and C4 positions, supported by experimental evidence and established principles in organic chemistry. We will explore their relative performance in three pivotal classes of reactions: palladium-catalyzed cross-coupling, metal-halogen exchange, and nucleophilic aromatic substitution.

The Electronic Landscape of the 1,3-Thiazole Ring: A Tale of Two Positions

The reactivity of any position on an aromatic ring is fundamentally dictated by its electron density and the stability of the intermediates formed during a reaction. The 1,3-thiazole ring is an aromatic heterocycle with significant π-electron delocalization.[2] However, the distribution of this electron density is not uniform, leading to distinct chemical behaviors at each carbon atom.

• C2 Position: The carbon atom situated between the electronegative nitrogen and the sulfur atom is the most electron-deficient carbon in the ring. This is evidenced by the acidity of the corresponding C-H bond, which is susceptible to deprotonation by strong bases.[2] Computational studies of π-electron density also indicate that the C2 position is the preferred site for nucleophilic attack.[3]

• C4 Position: The C4 position is less electron-deficient than the C2 position. It is adjacent to the sulfur atom and a C=N double bond. Its electronic character is more akin to a vinyl halide.

• C5 Position: In contrast, the C5 position is the most electron-rich carbon, making it the primary site for electrophilic substitution.[2][4]

This electronic disparity between the C2 and C4 positions is the primary driver for the differential reactivity of their corresponding iodo-derivatives.

Reactivity in Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Sonogashira, and Heck reactions, are indispensable tools for C-C bond formation. The rate-determining step in these reactions is often the oxidative addition of the palladium(0) catalyst to the carbon-halogen bond. The strength of this bond is a critical factor, with the general trend in reactivity being C-I > C-Br > C-Cl > C-F, which is inversely correlated with the bond dissociation energy.[5]

While direct, side-by-side quantitative comparisons for 2-iodo- and 4-iodothiazole are not extensively documented under identical conditions, we can infer their relative reactivity from the electronic properties of the thiazole ring and general principles of cross-coupling chemistry.

Theoretical Expectation: The C2 position of the thiazole ring is more electron-deficient than the C4 position. A more electron-deficient carbon center generally leads to a more facile oxidative addition of the palladium catalyst. This is because the electron-withdrawing nature of the adjacent nitrogen atom polarizes the C2-I bond, making the carbon more electrophilic and thus more susceptible to attack by the electron-rich Pd(0) catalyst.

Therefore, it is anticipated that 2-iodo-1,3-thiazole would exhibit higher reactivity than 4-iodo-1,3-thiazole in palladium-catalyzed cross-coupling reactions. This translates to potentially faster reaction times, lower catalyst loadings, or the ability to perform reactions under milder conditions for the 2-iodo isomer.

Supporting Experimental Observations: While not a direct comparison, the successful Sonogashira coupling at the C4-iodo position of 2,5-dichloro-4-iodo-1,3-thiazole demonstrates the viability of this position for cross-coupling.[5] The presence of two electron-withdrawing chloro substituents would further activate the ring, but the fundamental reactivity of the C4-I bond is established. Similarly, various cross-coupling reactions have been successfully performed on 2-halothiazoles.

Experimental Protocol: Suzuki-Miyaura Coupling of Iodothiazoles

The following protocols provide a general framework for performing a Suzuki-Miyaura coupling reaction with both 2- and 4-iodothiazole. Optimization may be required based on the specific boronic acid used.

For 4-Iodo-1,3-thiazole:

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 4-iodo-1,3-thiazole (1.0 mmol, 211.0 mg), the desired arylboronic acid (1.2 mmol), and a suitable base such as K₂CO₃ (2.0 mmol, 276.4 mg).

• Add the palladium catalyst, for example, Pd(PPh₃)₄ (0.03 mmol, 34.6 mg).

• Add a degassed solvent system, such as a 4:1 mixture of dioxane and water (5 mL).

• Heat the reaction mixture to 80-100 °C and monitor its progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and then brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

For 2-Iodo-1,3-thiazole (Predicted Higher Reactivity):

• To a dry Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 2-iodo-1,3-thiazole (1.0 mmol, 211.0 mg), the arylboronic acid (1.2 mmol), and a base such as K₂CO₃ (2.0 mmol, 276.4 mg).

• Add a palladium catalyst, for instance, Pd(PPh₃)₄ (0.01-0.02 mmol, 11.5-23.1 mg). A lower catalyst loading may be sufficient.

• Add a degassed 4:1 mixture of dioxane and water (5 mL).

• Heat the reaction mixture to 70-90 °C, potentially a lower temperature than for the 4-iodo isomer, and monitor by TLC or LC-MS.

• Follow the same workup and purification procedure as described for 4-iodo-1,3-thiazole.

Caption: Catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Reactivity in Metal-Halogen Exchange

Metal-halogen exchange, typically performed with organolithium reagents like n-butyllithium (n-BuLi), is a powerful method for converting aryl halides into highly nucleophilic organometallic species.[6] The reaction is generally very fast, often occurring at low temperatures (-78 °C or below).[7] The rate of exchange follows the trend I > Br > Cl.[6]

Theoretical Expectation: The rate of lithium-halogen exchange is influenced by the stability of the resulting carbanion (or more accurately, the organolithium species).[6] Given that the C2 position of the thiazole ring is the most acidic, the corresponding 2-thiazolyl anion is more stable than the 4-thiazolyl anion. This increased stability of the product should translate to a faster rate of formation.

Therefore, it is predicted that 2-iodo-1,3-thiazole will undergo metal-halogen exchange more readily than 4-iodo-1,3-thiazole. This implies that the exchange reaction for the 2-iodo isomer could potentially be carried out at a slightly higher temperature or for a shorter duration.

Caption: General experimental workflow for cross-coupling reactions.

Reactivity in Nucleophilic Aromatic Substitution (SNAr)

Nucleophilic aromatic substitution (SNAr) is a key transformation for introducing heteroatom nucleophiles onto an aromatic ring. The reaction proceeds via a two-step addition-elimination mechanism, involving a high-energy Meisenheimer intermediate. The stability of this intermediate is crucial for the reaction to proceed.

Theoretical Expectation and Experimental Evidence: Based on the electronic structure, the C2 position is the most electron-deficient and thus should be the most susceptible to nucleophilic attack. However, the situation is more complex. The stability of the Meisenheimer intermediate is paramount. For an attack at the C2 position, the negative charge of the intermediate is delocalized onto the nitrogen and sulfur atoms. For an attack at the C4 position, the negative charge is also delocalized, including onto the nitrogen atom.

Interestingly, experimental evidence suggests that the relative reactivity can be counterintuitive. A study on the kinetics of reactions between halogenothiazoles and nucleophiles reported that in some cases, 4-halogenothiazoles are more reactive than the 2-halogeno isomers. [8] The ratio of the rate constants (k₄:k₂) was found to be highly sensitive to the nucleophile, its counterion, and the solvent, indicating a complex interplay of factors beyond simple ground-state electron density.[8] This suggests that the transition state and intermediate stabilities for the SNAr reaction at the C4 position can be more favorable under certain conditions.

Summary of Reactivity Comparison

The table below summarizes the expected and observed reactivity differences between 4-iodo-1,3-thiazole and 2-iodo-1,3-thiazole.

Reaction Type	4-Iodo-1,3-thiazole	2-Iodo-1,3-thiazole	Rationale
Palladium-Catalyzed Cross-Coupling	Less Reactive	More Reactive	Higher electron deficiency at C2 facilitates oxidative addition.
Metal-Halogen Exchange	Less Reactive	More Reactive	Greater stability of the resulting 2-thiazolyl organometallic species.
Nucleophilic Aromatic Substitution (SNAr)	Can be More Reactive	Can be Less Reactive	Experimentally observed; likely due to favorable stability of the Meisenheimer intermediate under specific conditions.[8]

Conclusion

While both 4-iodo-1,3-thiazole and 2-iodo-1,3-thiazole are valuable and reactive intermediates in organic synthesis, their reactivity profiles are distinct, governed by the electronic asymmetry of the thiazole ring. For reactions proceeding through oxidative addition or the formation of an organometallic species, such as palladium-catalyzed cross-coupling and metal-halogen exchange, the more electron-deficient 2-iodo-1,3-thiazole is predicted to be the more reactive isomer . This offers the potential for milder reaction conditions and greater efficiency.

Conversely, in nucleophilic aromatic substitution, the situation is more nuanced, with experimental evidence indicating that 4-iodo-1,3-thiazole can exhibit greater reactivity under certain conditions. This highlights the importance of considering the specific reaction mechanism and conditions when choosing between these two isomers.

This guide provides a framework for understanding and predicting the reactivity of these key building blocks. By appreciating the electronic factors at play, researchers can make more informed decisions in the design and execution of synthetic routes, ultimately accelerating the discovery and development of novel molecules in the fields of medicine and materials science.

References

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• Synthesis and Biological Evaluation of Thiazole Derivatives. IntechOpen. Published online June 29, 2020.
• A Comparative Guide to the Reactivity of Halopyrimidines in Cross-Coupling Reactions. Benchchem. Accessed March 26, 2026.
• STRUCTURAL HOMO-LUMO,MEP ANALYSIS AND MULLIKEN CHARGES OF THIAZOLE DERIVATIVE.
• Microwave Assisted Suzuki-Miyaura and Ullmann Type Homocoupling Reactions of 2- and 3-Halopyridines Using a Pd(OAc)2/Benzimidazolium Salt and Base Catalyst System. Molecules. 2013;18(4):3949-3965.
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• Kinetics of Substitution of 2-Chloropyrimidine and 2,4,6-Trichloro-1 ,3,5-triazine by various Nucleophiles. Zenodo. Published online October 31, 1995.

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Navigating the Fragmentation Landscape of 4-Iodo-1,3-Thiazole: A Comparative Guide to Mass Spectrometry Analysis

For researchers, scientists, and drug development professionals engaged in the structural elucidation of novel chemical entities, understanding the behavior of molecules under mass spectrometric conditions is paramount. This guide provides an in-depth analysis of the mass spectrometry fragmentation of 4-iodo-1,3-thiazole, a halogenated heterocyclic compound. We will explore its predicted fragmentation pathways under electron ionization (EI), present a detailed experimental protocol, and compare the utility of mass spectrometry with alternative analytical techniques for its comprehensive characterization.

The Significance of Fragmentation Analysis

Mass spectrometry is a powerful analytical technique that measures the mass-to-charge ratio (m/z) of ions.[1][2] When a molecule is introduced into the mass spectrometer, it is ionized and often breaks apart into smaller, charged fragments. The pattern of these fragments, known as the mass spectrum, serves as a molecular fingerprint, providing invaluable information about the compound's structure and chemical properties.[3][4] For a molecule like 4-iodo-1,3-thiazole, understanding its fragmentation is crucial for its unambiguous identification in complex matrices and for tracking its transformations in various chemical and biological systems.

Predicted Fragmentation Pathways of 4-Iodo-1,3-Thiazole

Under electron ionization (EI), 4-iodo-1,3-thiazole (C₃H₂INS, Monoisotopic Mass: 210.89526 Da) is expected to undergo a series of characteristic fragmentation events.[5] The initial step is the formation of the molecular ion (M⁺•) at m/z 210. The subsequent fragmentation is dictated by the relative bond strengths within the molecule and the stability of the resulting fragment ions.

The primary and most anticipated fragmentation is the cleavage of the C-I bond, which is the weakest bond in the molecule. This homolytic cleavage would result in the loss of an iodine radical (I•), leading to the formation of a highly stable thiazolyl cation at m/z 84. This fragment is often a prominent peak in the mass spectra of halogenated thiazoles.[6]

Another key fragmentation pathway involves the cleavage of the thiazole ring itself. The thiazole ring can undergo fragmentation through various routes, including the loss of a neutral molecule of hydrogen cyanide (HCN) or a thioformyl radical (HCS•).[7][8] These processes would lead to fragment ions at different m/z values, further contributing to the unique mass spectrum of the compound.

It is also plausible that the molecular ion could undergo rearrangement prior to fragmentation, a common phenomenon in mass spectrometry.[3] Such rearrangements could lead to the formation of unexpected fragment ions, making the interpretation of the mass spectrum more complex but also more informative.

Here is a proposed fragmentation pathway for 4-iodo-1,3-thiazole under electron ionization:

Caption: Proposed EI fragmentation of 4-iodo-1,3-thiazole.

Experimental Protocol for GC-MS Analysis

To obtain a high-quality mass spectrum of 4-iodo-1,3-thiazole, a gas chromatography-mass spectrometry (GC-MS) system is the instrument of choice. The following protocol outlines a general procedure for the analysis.

1. Sample Preparation:

• Dissolve a small amount (approximately 1 mg) of 4-iodo-1,3-thiazole in a suitable volatile solvent, such as dichloromethane or ethyl acetate, to a final concentration of 100 µg/mL.

• Ensure the sample is fully dissolved and free of any particulate matter.

2. GC-MS Instrumentation:

• Gas Chromatograph: Equipped with a capillary column suitable for the analysis of heterocyclic compounds (e.g., a 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% phenyl-methylpolysiloxane column).

• Mass Spectrometer: An electron ionization (EI) source is required. The instrument should be capable of scanning a mass range of at least m/z 40-300.

3. GC-MS Parameters:

• Injector Temperature: 250 °C

• Injection Volume: 1 µL

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 2 minutes.

  • Ramp: 15 °C/min to 280 °C, hold for 5 minutes.

• MS Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Ionization Energy: 70 eV

• Scan Range: m/z 40-300

4. Data Acquisition and Analysis:

• Acquire the total ion chromatogram (TIC) to determine the retention time of 4-iodo-1,3-thiazole.

• Extract the mass spectrum for the chromatographic peak corresponding to the analyte.

• Identify the molecular ion and major fragment ions. Compare the obtained spectrum with theoretical fragmentation patterns and any available library spectra for confirmation.

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